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Compound of Interest

Compound Name: 2,6-Dichloroisonicotinamide

Cat. No.: B1350679

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive, in-depth analysis of the spectroscopic
characteristics of 2,6-dichloroisonicotinamide. As direct experimental spectra for this
compound are not readily available in public databases, this document leverages foundational
spectroscopic principles and comparative data from key structural analogues—isonicotinamide
and 2,6-dichloropyridine—to construct a robust, predictive spectroscopic profile. This guide is
designed to serve as an essential resource for researchers in medicinal chemistry and drug
development, offering detailed interpretations of predicted Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, complete with detailed experimental
protocols and the scientific rationale underpinning the spectral assignments.

Introduction and Molecular Structure

2,6-Dichloroisonicotinamide is a halogenated pyridine derivative with the molecular formula
CeHaCI2N20. Its structure is characterized by a pyridine ring substituted at the 2 and 6 positions
with chlorine atoms and a carboxamide group at the 4-position. This substitution pattern
creates a molecule with C2v symmetry, which significantly simplifies its expected NMR spectra.
The chlorine atoms, being strongly electronegative and electron-withdrawing, profoundly
influence the electronic environment of the pyridine ring, which is reflected in the spectral data.
Understanding this spectroscopic profile is paramount for identity confirmation, purity
assessment, and structural elucidation in synthetic and medicinal chemistry workflows.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1350679?utm_src=pdf-interest
https://www.benchchem.com/product/b1350679?utm_src=pdf-body
https://www.benchchem.com/product/b1350679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Structure Visualization
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Figure 1. Structure of 2,6-Dichloroisonicotinamide
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Sample Preparation
(5-10 mg in 0.6 mL DMSO-d6)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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